Cas no 399000-80-7 (ethyl 4-{4-(4-chlorophenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate)

• Product Name: ethyl 4-{4-(4-chlorophenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate
• CAS No: 399000-80-7
• MF: C₂₀H₂₂ClN₃O₅S
• MW: 451.92378282547
• CID: 6431279
• PubChem ID: 4606289
• Update Time: 2025-06-13

ethyl 4-{4-(4-chlorophenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{4-(4-chlorophenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate
• Ethyl 4-[4-[(4-chlorophenyl)carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• ethyl 4-{4-[(4-chlorophenyl)carbamoyl]benzenesulfonyl}piperazine-1-carboxylate
• AKOS024601008
• 399000-80-7
• SR-01000446126
• F0834-1178
• ethyl 4-((4-((4-chlorophenyl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate
• Oprea1_462649
• SR-01000446126-1
• 1-Piperazinecarboxylic acid, 4-[[4-[[(4-chlorophenyl)amino]carbonyl]phenyl]sulfonyl]-, ethyl ester

• Inchi： 1S/C20H22ClN3O5S/c1-2-29-20(26)23-11-13-24(14-12-23)30(27,28)18-9-3-15(4-10-18)19(25)22-17-7-5-16(21)6-8-17/h3-10H,2,11-14H2,1H3,(H,22,25)
• InChI Key： ICAXEAIUHLGPQY-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(S(C2=CC=C(C(NC3=CC=C(Cl)C=C3)=O)C=C2)(=O)=O)CC1

Computed Properties

• Exact Mass: 451.0968697g/mol
• Monoisotopic Mass: 451.0968697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.408±0.06 g/cm3(Predicted)
• pka: 11.88±0.70(Predicted)

Additional information on ethyl 4-{4-(4-chlorophenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate

Comprehensive Overview of Ethyl 4-{4-(4-Chlorophenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 399000-80-7)

Ethyl 4-{4-(4-chlorophenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 399000-80-7) is a synthetic organic compound with a complex molecular structure, featuring a piperazine core linked to a benzenesulfonyl group and a 4-chlorophenyl carbamoyl moiety. This compound has garnered attention in pharmaceutical and biochemical research due to its potential applications as an intermediate in drug synthesis. Its unique structural attributes make it a subject of interest for researchers exploring enzyme inhibition, receptor modulation, and structure-activity relationships (SAR).

In recent years, the demand for specialized sulfonamide derivatives and piperazine-based compounds has surged, driven by their versatility in medicinal chemistry. Ethyl 4-{4-(4-chlorophenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate is often discussed in the context of drug discovery and high-throughput screening, particularly for targeting G-protein-coupled receptors (GPCRs) and kinase pathways. Researchers are also investigating its potential role in neurodegenerative disease research, given the growing focus on central nervous system (CNS) therapeutics.

The compound's CAS No. 399000-80-7 is frequently searched in academic and industrial databases, reflecting its relevance in chemical synthesis and pharmacological studies. Its sulfonamide group is notable for its ability to enhance bioavailability and metabolic stability, making it a valuable scaffold for designing novel therapeutics. Additionally, the 4-chlorophenyl moiety contributes to its lipophilicity, which is critical for membrane permeability in drug candidates.

From an SEO perspective, queries such as "piperazine carboxylate derivatives," "sulfonamide-based drug intermediates," and "CAS 399000-80-7 applications" are trending among chemists and pharmacologists. These keywords highlight the compound's significance in preclinical research and its potential to address unmet medical needs. Furthermore, discussions around green chemistry and sustainable synthesis have prompted investigations into eco-friendly methods for producing ethyl 4-{4-(4-chlorophenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate, aligning with global efforts to reduce environmental impact.

In summary, ethyl 4-{4-(4-chlorophenyl)carbamoylbenzenesulfonyl}piperazine-1-carboxylate (CAS No. 399000-80-7) represents a promising candidate for advancing pharmaceutical innovation. Its multifaceted applications, combined with the rising interest in targeted therapies and precision medicine, underscore its importance in contemporary scientific research. As the field evolves, this compound is likely to remain a focal point for studies aiming to unlock new therapeutic possibilities.